1-Chloro-1-oxopropan-2-YL hexanoate

• CAS No.: 95499-28-8
• Molecular Formula: C9H15ClO3
• Molecular Weight: 206.66 g/mol
• IUPAC Name: (1-chloro-1-oxopropan-2-yl) hexanoate
• InChI: InChI=1S/C9H15ClO3/c1-3-4-5-6-8(11)13-7(2)9(10)12/h7H,3-6H2,1-2H3
• InChI Key: LNWVOCBNJDPGHX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)OC(C)C(=O)Cl

Description

1-Chloro-1-oxopropan-2-YL hexanoate is an organochlorine compound featuring a hexanoate ester group linked to a chlorinated ketone moiety. Its structure combines a propan-2-YL backbone with a chloro-oxo functional group and a hexanoate ester chain. The chloro-oxo group may confer reactivity useful in nucleophilic substitutions, while the hexanoate ester could influence solubility and bioavailability .

Comparison with Similar Compounds

Comparison with Structurally or Functionally Similar Compounds

(Z)-3-Hexenyl Hexanoate

• Structure: An ester of hexanoic acid and (Z)-3-hexen-1-ol.
• Function : Acts as a volatile organic compound (VOC) in plant-insect interactions. highlights its role in attracting female D. baibaran moths (χ² = 26.42, P < 0.0001 at 10 µg/µl), suggesting its importance in pest behavior modulation .
• Comparison: Unlike 1-Chloro-1-oxopropan-2-YL hexanoate, (Z)-3-hexenyl hexanoate lacks a reactive chloro-oxo group, making it more stable in ecological contexts. Both compounds, however, share the hexanoate moiety, which may enhance lipid solubility and interaction with insect olfactory receptors.

Acyl-CoA Intermediates (Hexanoate Degradation Pathway)

• Example : 3-Hydroxybutyryl-CoA, methylmalonyl-CoA, and glutaryl-CoA.
• Function: Critical intermediates in fatty acid metabolism. notes detection limits as low as 100–200 fMol for these compounds in mass spectrometry-based assays .
• The chloro-oxo group, however, may render it resistant to enzymatic degradation, unlike naturally occurring acyl-CoAs.

Chlorinated Ketones and Esters

1-Chloro-1-oxopropane Derivatives

• Example : Chloroacetone (1-chloropropan-2-one).
• Function : A reactive alkylating agent used in organic synthesis.
• Comparison: The addition of a hexanoate ester in 1-Chloro-1-oxopropan-2-YL hexanoate likely reduces volatility and enhances lipophilicity compared to simpler chlorinated ketones. This modification could expand its utility in controlled-release formulations or polymer chemistry.

Data Table: Key Properties of Comparable Compounds

Compound	Molecular Weight (g/mol)	Functional Groups	Biological/Industrial Role	Key Reference Findings
1-Chloro-1-oxopropan-2-YL hexanoate	~206.6 (estimated)	Chloro-oxo, hexanoate ester	Hypothesized synthetic intermediate	N/A (limited direct data)
(Z)-3-Hexenyl hexanoate	172.26	Ester, alkene	Insect attractant	Female moth attraction (χ² = 26.42)
3-Hydroxybutyryl-CoA	851.5	Thioester, hydroxyl	Metabolic intermediate	Detectable at 100 fMol via ddMS2
Chloroacetone	92.52	Chloro, ketone	Alkylating agent	High reactivity in SN2 reactions